Cas no 321432-08-0 (2-(2,4-Dichlorobenzyl)oxy-1-naphthaldehyde)

• Product Name: 2-(2,4-Dichlorobenzyl)oxy-1-naphthaldehyde
• CAS No: 321432-08-0
• MF: C₁₈H₁₂Cl₂O₂
• MW: 331.19268321991
• MDL: MFCD00202630
• CID: 1450066
• PubChem ID: 737537
• Update Time: 2025-04-20

2-(2,4-Dichlorobenzyl)oxy-1-naphthaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxaldehyde, 2-[(2,4-dichlorophenyl)methoxy]-
• Oprea1_586057
• 2-(2,4-Dichlorobenzyloxy)naphthalene-1-carbaldehyde
• MFCD00202630
• 2-[(2,4-dichlorophenyl)methoxy]naphthalene-1-carbaldehyde
• AKOS000299317
• 321432-08-0
• 2-[(2,4-dichlorobenzyl)oxy]naphthalene-1-carbaldehyde
• STK199628
• 1H-918
• DB-191427
• CHEMBL577652
• SCHEMBL6644338
• 2-[(2,4-dichlorobenzyl)oxy]-1-naphthaldehyde
• GNF-Pf-2201
• 2-(2,4-Dichlorobenzyl)oxy-1-naphthaldehyde

• MDL： MFCD00202630
• Inchi： 1S/C18H12Cl2O2/c19-14-7-5-13(17(20)9-14)11-22-18-8-6-12-3-1-2-4-15(12)16(18)10-21/h1-10H,11H2
• InChI Key： MBLSKTHLXLXJBL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1COC1=CC=C2C=CC=CC2=C1C=O)Cl

Computed Properties

• Exact Mass: 330.02156
• Monoisotopic Mass: 330.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Melting Point: 178-180°C
• PSA: 26.3

2-(2,4-Dichlorobenzyl)oxy-1-naphthaldehyde Security Information

• HazardClass：IRRITANT